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Compound of Interest

Compound Name: N-Feruloyloctopamine

Cat. No.: B123784 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive, step-by-step guide for the safe and

compliant disposal of N-Feruloyloctopamine. While N-Feruloyloctopamine is not currently

classified as a hazardous substance under the Globally Harmonized System (GHS), it is

imperative to handle it with the care and precaution afforded to all laboratory chemicals.[1]

Chemical and Physical Properties
A fundamental understanding of a compound's properties is essential for its safe handling and

disposal.

Property Value Source

Molecular Formula C18H19NO5 PubChem[2][3]

Molecular Weight 329.35 g/mol BioCrick MSDS[1]

Physical State Solid
Human Metabolome

Database[2]

Melting Point 164 - 165 °C
Human Metabolome

Database[2]

Purity (Typical) >97% BioCrick MSDS[1]
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Hazard Identification and Safety Precautions
According to available safety data, N-Feruloyloctopamine is not classified for physical, health,

or environmental hazards.[1] However, in the absence of comprehensive toxicological data, it is

prudent to handle this compound as potentially hazardous.

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves. Gloves must be inspected

prior to use and disposed of in accordance with good laboratory practices.

Eye Protection: Use safety glasses with side-shields or chemical goggles.

Skin and Body Protection: Wear a laboratory coat. For larger spills, impervious clothing may

be necessary.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Handling Precautions:

Avoid contact with eyes, skin, and clothing.[1]

Avoid the formation of dust and aerosols.

Ensure adequate ventilation in the handling area.

Wash hands thoroughly after handling.[1]

Step-by-Step Disposal Protocol
This protocol is designed for the disposal of small quantities of N-Feruloyloctopamine typically

used in a research laboratory setting.

Experimental Protocol: Disposal of N-Feruloyloctopamine Waste

Segregation of Waste:
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Do not mix N-Feruloyloctopamine waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.

Segregate solid waste (e.g., contaminated filter paper, weighing boats, gloves) from liquid

waste (e.g., solutions containing N-Feruloyloctopamine).

Solid Waste Containment:

Place all solid waste contaminated with N-Feruloyloctopamine into a designated, leak-

proof container with a secure lid.

The container should be made of a material compatible with the compound (e.g., high-

density polyethylene).

Affix a "Hazardous Waste" label (or your institution's equivalent) to the container.

Liquid Waste Containment:

Collect all liquid waste containing N-Feruloyloctopamine in a sealable, shatter-resistant

container.

The container must have a tight-fitting screw cap.

Never fill a liquid waste container to more than 80% of its capacity to allow for vapor

expansion.

Label the container with a "Hazardous Waste" label.

Labeling:

Clearly label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "N-Feruloyloctopamine"

The concentration and quantity of the waste.

The date of accumulation.
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The name of the principal investigator or laboratory contact.

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

The storage area should be secure, well-ventilated, and away from sources of ignition or

incompatible materials.

Follow your institution's guidelines for the maximum allowable time for waste

accumulation.

Disposal Request:

Once the waste container is full or the maximum accumulation time has been reached,

arrange for pickup by your institution's EHS department or a licensed hazardous waste

disposal contractor.

Do not pour N-Feruloyloctopamine waste down the drain or dispose of it in the regular

trash.[1]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate and Secure:

Alert personnel in the immediate area.

If the spill is large or involves a significant amount of dust, evacuate the area and contact

your institution's emergency response team.

Containment and Cleanup:

For small spills of solid material, carefully sweep or scoop up the material to avoid creating

dust.[1]
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Place the collected material into a labeled hazardous waste container.

Clean the spill area with a suitable solvent (e.g., ethanol, methanol) and then with soap

and water. Collect all cleaning materials as hazardous waste.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand). Place

the absorbent material into a sealed container for disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of N-
Feruloyloctopamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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